2-[(3-Chloro-4-methoxyphenyl)amino]pyridine-3-sulfonamide

• IUPAC Name: 2-(3-chloro-4-methoxyanilino)pyridine-3-sulfonamide
• InChI: InChI=1S/C12H12ClN3O3S/c1-19-10-5-4-8(7-9(10)13)16-12-11(20(14,17)18)3-2-6-15-12/h2-7H,1H3,(H,15,16)(H2,14,17,18)
• InChI Key: SRGNCURISJMJTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=C(C=CC=N2)S(=O)(=O)N)Cl
• Molecular Formula: C12H12ClN3O3S
• Molecular Weight: 313.76 g/mol

Description

The compound “2-[(3-Chloro-4-methoxyphenyl)amino]pyridine-3-sulfonamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this pyridine ring is a sulfonamide group, a methoxyphenyl group, and an amino group. The presence of these functional groups suggests that this compound could have a variety of chemical and biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the pyridine ring could be formed through a process like the Chichibabin pyridine synthesis. The sulfonamide group could be introduced through a sulfonation reaction. The methoxyphenyl group could be added through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, a planar, aromatic ring, would likely contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the amino group could participate in acid-base reactions, the methoxy group could undergo demethylation, and the sulfonamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it could have a certain degree of solubility in water due to the presence of polar functional groups.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Antifungal Drug Development

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Custom Synthesis and Manufacturing

• ChemScene : This compound is available for bulk custom synthesis and sourcing. .

Protodeboronation Reactions

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with biological targets such as enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations into its mechanism of action, and evaluations of its efficacy and safety in relevant models.